![molecular formula C20H28N2O5 B5637162 8-(3-hydroxy-4-methoxybenzoyl)-2-(3-methoxypropyl)-2,8-diazaspiro[4.5]decan-3-one](/img/structure/B5637162.png)
8-(3-hydroxy-4-methoxybenzoyl)-2-(3-methoxypropyl)-2,8-diazaspiro[4.5]decan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Synthesis of diazaspirodecanones, including compounds similar to "8-(3-hydroxy-4-methoxybenzoyl)-2-(3-methoxypropyl)-2,8-diazaspiro[4.5]decan-3-one", often involves the formation of spirocyclic systems, as seen in the synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives on SynPhase Lanterns (Feliu et al., 2004). The process typically includes the use of N-benzyl-4-piperidone and amino acid amides.
Molecular Structure Analysis
The molecular structure of compounds in this class, such as the 5-oxa-2,6-diazaspiro[3.4]octan-1-one derivatives, reveals an envelope conformation in the isoxazolidine rings, leading to different orientations of substituents (Chiaroni et al., 2000).
Chemical Reactions and Properties
The reactivity of diazaspirodecanones includes their behavior under acid hydrolysis conditions, as seen in the study of derivatives based on 1,4-dioxaspiro[4,5]decan-8-one (Samsonov & Volodarsky, 2000). This reactivity is crucial in understanding the chemical properties of these compounds.
Physical Properties Analysis
The physical properties of diazaspirodecanones can be inferred from related compounds. For instance, the structural parameters of 8-(4-methylphenyl)-1,3,4-triphenyl-7-oxa-1,2-diazaspiro[4.4]nona-2,8-diene-6-one were explored using molecular mechanics energy minimization techniques (Farag et al., 2008).
Chemical Properties Analysis
The chemical properties of diazaspirodecanones, such as the compound , include interactions with various receptors and enzymes. For example, some derivatives have been studied for their potential as chitin synthase inhibitors and antifungal agents (Li et al., 2019).
properties
IUPAC Name |
8-(3-hydroxy-4-methoxybenzoyl)-2-(3-methoxypropyl)-2,8-diazaspiro[4.5]decan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2O5/c1-26-11-3-8-22-14-20(13-18(22)24)6-9-21(10-7-20)19(25)15-4-5-17(27-2)16(23)12-15/h4-5,12,23H,3,6-11,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAVZLVKAIQWRAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCN1CC2(CCN(CC2)C(=O)C3=CC(=C(C=C3)OC)O)CC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-(3-Hydroxy-4-methoxybenzoyl)-2-(3-methoxypropyl)-2,8-diazaspiro[4.5]decan-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.